Cas no 2470436-37-2 (3-But-3-ynyl-1-methylpyrrole)

• Product Name: 3-But-3-ynyl-1-methylpyrrole
• CAS No: 2470436-37-2
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 5815773
• PubChem ID: 155820290
• Update Time: 2025-10-19

3-But-3-ynyl-1-methylpyrrole Chemical and Physical Properties

Names and Identifiers

• 3-But-3-ynyl-1-methylpyrrole
• 3-(but-3-yn-1-yl)-1-methyl-1H-pyrrole
• 2470436-37-2
• EN300-7544539

• Inchi： 1S/C9H11N/c1-3-4-5-9-6-7-10(2)8-9/h1,6-8H,4-5H2,2H3
• InChI Key： DVVBODZBTKUOEH-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(=C1)CCC#C

Computed Properties

• Exact Mass: 133.089149355g/mol
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-But-3-ynyl-1-methylpyrrole

Introduction to 3-But-3-ynyl-1-methylpyrrole (CAS No: 2470436-37-2)

3-but-3-ynyl-1-methylpyrrole, also known by its CAS number 2470436-37-2, is a fascinating compound that has garnered significant attention in the field of organic chemistry and materials science. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of a butynyl group at the 3-position and a methyl group at the 1-position imparts unique electronic and structural properties to this molecule, making it a valuable component in various research and industrial applications.

The synthesis of 3-but-3-ynyl-1-methylpyrrole typically involves a combination of palladium-catalyzed cross-coupling reactions and pyrrole ring-forming strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which have been extensively reported in leading chemistry journals. For instance, researchers have demonstrated the use of Sonogashira coupling reactions to introduce the butynyl group onto the pyrrole ring, followed by methyl substitution via nucleophilic aromatic substitution or other suitable methodologies.

One of the most intriguing aspects of 3-but-3-ynyl-1-methylpyrrole is its potential as a building block for constructing advanced materials, such as conductive polymers and organic semiconductors. The conjugated π-system of the pyrrole ring, combined with the sp-hybridized carbon atoms in the butynyl group, provides excellent electronic delocalization and mechanical stability. These properties make it an ideal candidate for applications in flexible electronics, where durability and conductivity are paramount.

In addition to its role in materials science, 3-but-3-ynyl-1-methylpyrrole has shown promise in biochemistry and pharmacology. Recent studies have explored its potential as a ligand for metalloenzymes or as a component in drug delivery systems due to its ability to form stable metal complexes. The methyl group at the 1-position enhances lipophilicity, which can improve bioavailability when incorporated into drug molecules.

The versatility of 3-but-3-yinyl-pyrroles extends to their use in click chemistry reactions, where they serve as scaffolds for constructing complex molecular architectures. The terminal alkyne group in the butynyl substituent can undergo copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions with high efficiency, enabling rapid assembly of larger molecules with precise control over their structures.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 1-methyl-pyrroles, including derivatives like 3-butynyl-substituted analogs. Understanding their persistence in natural environments is crucial for assessing their ecological impact and ensuring sustainable practices in their production and application.

In summary, cas no 2470436 37 2, or 3-butynyl-pyrrole derivatives, represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthetic methodologies and material science applications, position them as key players in future technological innovations.